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An In-depth Technical Guide to the Physical Properties of Hydrazine-d4 Monodeuterate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrazine-d4 monodeuterate (ND2ND2-D20) is the fully deuterated isotopic analog of
hydrazine monohydrate. In this molecule, all hydrogen atoms have been replaced with
deuterium, a stable isotope of hydrogen. This substitution makes it an invaluable tool in a
variety of scientific disciplines, including pharmaceutical development, mechanistic studies, and
materials science. Its primary utility lies in its application as a non-exchangeable deuterium
source, a tracer in mass spectrometry, a solvent for NMR spectroscopy, and a probe in neutron
scattering experiments, where the difference in neutron scattering cross-section between
hydrogen and deuterium provides unique structural insights.

This guide provides a comprehensive overview of the core physical, structural, and
spectroscopic properties of Hydrazine-d4 monodeuterate. It is intended to serve as a
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technical resource for scientists and researchers, offering field-proven insights into its
characteristics and handling.

Chemical and Molecular Identity

Hydrazine-d4 monodeuterate is a distinct chemical entity with the following key identifiers.
The substitution of protium with deuterium significantly increases the molecular weight
compared to its non-deuterated counterpart, an essential consideration in gravimetric analyses
and reaction stoichiometry.

Property Value Source
Chemical Formula ND2ND2z - D20 [1112]
CAS Number 102096-80-0 [11[2]
Molecular Weight 56.10 g/mol [2]
Synonyms Hydrazine-d4 deuterate [1112]
Isotopic Purity =298 atom % D [1][2]

The molecular structure of hydrazine is characterized by a gauche conformation, with the two
ND:z groups twisted relative to each other.[3] This non-planar arrangement is a result of the
repulsion between the lone pairs of electrons on the adjacent nitrogen atoms.

Caption: Molecular structure of Hydrazine-d4.

Physicochemical Properties

The physical properties of Hydrazine-d4 monodeuterate are influenced by isotopic
substitution and hydration. Deuteration typically leads to a higher density and can affect phase
transition temperatures. The comparison below highlights these differences.
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Hydrazine Hydrazine Hydrazine-d4
Property
(Anhydrous) Monohydrate Monodeuterate
Molecular Formula N2Ha N2Ha4-H20 N2D4-D20
Molar Mass ( g/mol ) 32.05[4] 50.06 56.10[2]
Colorless, fuming, oily  Colorless fuming
Appearance o o
liquid[5] liquid
Melting Point 2 °C[3] -51.7 °C[6]
Boiling Point 114 °C[3] 120.1 °C[6] 120.1 °C[2]
Density 1.021 g/cm3[3] 1.03 g/mL (20 °C)[6] 1.156 g/mL (25 °C)[2]

Refractive Index
(n20/D)

1.46044 (22 °C)[3]

1.428[6]

1.428[2]

Solubility

Miscible with water[3]

Miscible with water

and alcohol

Insight: The density of Hydrazine-d4 monodeuterate (1.156 g/mL) is significantly higher than

that of its non-deuterated counterpart, hydrazine monohydrate (1.03 g/mL), which is an

expected consequence of replacing hydrogen (atomic weight ~1) with deuterium (atomic weight

~2). Interestingly, the boiling points of the hydrated and deuterated-hydrated forms are

identical, suggesting that the isotopic substitution in this case does not significantly alter the

intermolecular forces governing vaporization at this temperature.[2][6]

Structural and Spectroscopic Properties
Crystal Structure

While the specific crystal structure of Hydrazine-d4 monodeuterate is not readily available, it
is expected to be isostructural with hydrazine monohydrate. The crystal structure of hydrazine
monohydrate is trigonal, with each water molecule linked by six hydrogen bonds to surrounding
hydrazine molecules.[7] In the deuterated analog, this would manifest as a robust network of
deuterium bonds, which can be studied effectively using neutron diffraction.

Vibrational Spectroscopy (IR & Raman)
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Vibrational spectroscopy is a powerful tool for confirming deuteration. The substitution of
hydrogen with the heavier deuterium isotope results in a predictable shift of vibrational
frequencies to lower wavenumbers. This is most pronounced for modes involving significant
hydrogen atom displacement, such as N-H stretching and bending vibrations.

Infrared and Raman spectra of hydrazine-d4 have been extensively studied.[8][9][10] The key
diagnostic region is the N-D stretching band, which appears at a significantly lower frequency
than the N-H stretch.

. Hydrazine-d4 (N-D)
. . Hydrazine (N-H) Approx.
Vibrational Mode Approx. Wavenumber
Wavenumber (cm—?)

(cm™)
N-H/N-D Stretch 3000 - 3700[11] 2250 - 2750[11]
N-N Stretch ~1114[12] ~1100-1110 (Expected)
NH2/NDz2 Rocking ~950[13] Lower frequency (Expected)

Experimental Insight: Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR)
spectroscopy is a straightforward method to verify the isotopic substitution. The disappearance
of the broad N-H stretching bands and the appearance of strong N-D stretching bands in the
2250-2750 cm~* region is a clear confirmation of successful deuteration.[11]

NMR Spectroscopy

In *H NMR spectroscopy, a solution of Hydrazine-d4 monodeuterate would show a
significantly reduced residual solvent peak compared to standard deuterated solvents, owing to
its high isotopic purity (=98%). The residual proton signal would be dependent on the specific
deuterated solvent used for analysis. As a solvent itself, the primary utility is in 2H (Deuterium)
or >N NMR.

* 2H NMR: A single resonance corresponding to the deuterium atoms would be expected. The
chemical shift would be very similar to that of the protons in hydrazine.

e N NMR: If using **N-enriched material, >N NMR would show coupling to deuterium. Since
deuterium has a spin I=1, this would result in a multiplet, the pattern of which would depend
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on the magnitude of the *1J(N,D) coupling constant.

Safety, Handling, and Storage

Hydrazine and its derivatives are highly hazardous materials and must be handled with
extreme caution.[3] The deuterated form should be assumed to have a similar toxicological and
hazard profile to its non-deuterated counterpart.

Key Hazards:

Toxicity: Toxic if swallowed or in contact with skin, and fatal if inhaled.

o Corrosivity: Causes severe skin burns and eye damage.

» Carcinogenicity: May cause cancer. It is considered a suspect carcinogen.[14]

o Flammability: Combustible liquid. Vapors can be flammable and may flash back.[15]

o Reactivity: Strong reducing agent that reacts violently with oxidizing agents, acids, and
certain metals.[4][14]
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Caption: Recommended safety workflow for handling Hydrazine-d4 monodeuterate.
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Storage Recommendations: Store in a tightly sealed container in a dry, cool, and well-ventilated
place.[16] The storage area should be a designated corrosives area, away from heat, sparks,
and open flames.[16] It should be stored under an inert atmosphere (e.g., argon or nitrogen) to
prevent reaction with atmospheric components and degradation.[16]

Incompatible Materials: Avoid contact with acids, bases, oxidizing agents, finely powdered
metals, halogens, and metal oxides.[16]

lllustrative Experimental Protocols

Protocol 1: Preparation of a Standard Solution (e.g., 1 M
in D20)

Causality: This protocol is designed for maximum safety when handling a highly toxic and
reactive substance. Working by weight (mass) is more accurate than by volume, especially for
fuming liquids. The use of an inert atmosphere prevents potential side reactions with air.

Preparation: Don all required PPE and work within a certified chemical fume hood.

« Inerting: Purge a clean, dry volumetric flask with an inert gas (argon or nitrogen). Seal with a
septum.

» Tare: Place the sealed flask on an analytical balance and tare the weight.

e Transfer: Using a gas-tight syringe, carefully and slowly draw the required mass of
Hydrazine-d4 monodeuterate (for a 10 mL flask of 1 M solution, this is 0.561 g).

o Dispensing: Quickly inject the liquid into the tared volumetric flask.

» Re-weigh: Immediately re-weigh the flask to determine the exact mass of hydrazine-d4
monodeuterate added.

 Dilution: Using a cannula or syringe, add high-purity D20 to the flask to just below the
calibration mark.

o Mixing: Gently swirl the flask to ensure a homogenous solution. Allow it to equilibrate to room
temperature.
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» Final Volume: Carefully add D20 dropwise to the calibration mark. Invert the flask several
times to ensure complete mixing.

o Storage: Transfer the solution to a clearly labeled, sealed storage vessel, and purge the
headspace with inert gas before final sealing.

Protocol 2: Characterization by ATR-FTIR Spectroscopy

Causality: This non-destructive technique provides rapid confirmation of the compound's
identity by probing its vibrational modes. The comparison to the non-deuterated analog
provides a self-validating system, as the isotopic shift is a predictable physical phenomenon.

 Instrument Setup: Ensure the ATR-FTIR spectrometer is operational. Record a background

spectrum of the clean, dry ATR crystal.

o Sample Application: In a fume hood, place a single, small drop of Hydrazine-d4
monodeuterate onto the center of the ATR crystal.

e Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans at a resolution of
4 cm~1 are sufficient.

o Data Analysis:
o Process the spectrum (e.g., baseline correction).

o ldentify the strong, broad absorption band in the 2250-2750 cm~* region, characteristic of
N-D stretching.

o Confirm the absence or significant attenuation of any broad absorption bands in the 3000-
3700 cm~1 region, where N-H stretches would occur.

» Cleaning: Following institutional safety procedures, carefully clean the ATR crystal with an
appropriate solvent (e.g., isopropanol), ensuring all hazardous material is removed and
disposed of correctly.

Conclusion
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Hydrazine-d4 monodeuterate is a specialized chemical with a unique set of physical
properties defined by its fully deuterated structure. Its increased density and characteristic
spectroscopic shifts make it an indispensable tool for researchers in drug development and
materials science. However, its utility is matched by its significant hazards. A thorough
understanding of its properties, combined with stringent adherence to safety protocols, is
essential for its successful and safe application in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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